2-Oxopyrrolidine-1-carbonyl chloride

• IUPAC Name: 2-oxopyrrolidine-1-carbonyl chloride
• InChI: InChI=1S/C5H6ClNO2/c6-5(9)7-3-1-2-4(7)8/h1-3H2
• InChI Key: UMLPONXXJIKBMA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C(=O)Cl
• Molecular Formula: C5H6ClNO2
• DSSTOX Substance ID: DTXSID80602061
• Molecular Weight: 147.56 g/mol
• CAS No.: 41341-01-9

Description

2-Oxopyrrolidine-1-carbonyl chloride is a chemical compound with the CAS Number: 41341-01-9. It has a molecular weight of 147.56. The IUPAC name for this compound is 2-oxo-1-pyrrolidinecarbonyl chloride. It is stored at a temperature of -10 degrees. The physical form of this compound is powder.

Molecular Structure Analysis

The molecular structure of this compound consists of a five-membered pyrrolidine ring with a carbonyl chloride group attached. The InChI code for this compound is 1S/C5H6ClNO2/c6-5(9)7-3-1-2-4(7)8/h1-3H2. The structure of this compound allows it to efficiently explore the pharmacophore space due to sp3-hybridization.

Physical And Chemical Properties Analysis

This compound is a powder. It has a molecular weight of 147.56. The storage temperature for this compound is -10 degrees.

Scientific Research Applications

1. Synthesis of Reactive Heterocyclic Building Blocks 2-Oxopyrrolidine-1-carbonyl chloride is instrumental in the synthesis of reactive heterocyclic building blocks. In a study, 2H-Azirine-2-carbonyl azides were synthesized by reacting sodium azide with 2H-azirine-2-carbonyl chlorides, which were generated by Fe(II)-catalyzed isomerization of 5-chloroisoxazoles. These building blocks have applications in the formation of Boc-protected α-aminopyrroles and various benzo- and hetero-fused 1H-pyrrolo[2,3-b]pyridin-6(7H)-ones through electrocyclization processes (Funt et al., 2020).

2. Supramolecular Assembly of Oxopyrrolidine Analogues this compound derivatives are used in the synthesis of 3-oxopyrrolidines. These analogues, upon bulky substitutions, form fascinating supramolecular assemblies through weak interactions such as C H⋯O/C H⋯π, even in the absence of a hydrogen bond donor and acceptor system. The study highlights the role of these weak interactions in controlling the conformation of molecules and constructing dissimilar supramolecular assemblies (Samipillai et al., 2016).

3. Nickel-Catalyzed Cross-Electrophile Coupling The compound plays a pivotal role in cross-electrophile coupling reactions. A study reported the first general approach to the cross-electrophile coupling of aryl chlorides with alkyl chlorides, a process in which this compound derivatives could be involved. This method opens up possibilities for creating various organic compounds with broad applications in pharmaceuticals and materials science (Kim et al., 2020).

4. Antimicrobial Studies of Pyridine-2-Carboxylic Acid Derivatives In the realm of bioinorganic chemistry, derivatives of this compound have been used to study the antimicrobial properties of metal complexes. For instance, pyridine-2-carbonyl chloride was reacted with various metal salts to form complexes that showed promising biological activity against bacterial and fungal species, demonstrating the compound's relevance in the development of new antimicrobial agents (Singh & Singh, 2012).

5. Catalytic Activities in Hydrogen Transfer Reactions Ruthenium(II) carbonyl chloride complexes containing pyridine-functionalised N-heterocyclic carbenes, synthesized using this compound derivatives, showed catalytic activities in hydrogen transfer reactions of ketones. These findings are significant for chemical synthesis, especially in the context of green chemistry, where hydrogen transfer reactions are a cleaner alternative to traditional reduction reactions (Cheng et al., 2009).

Safety and Hazards

The safety information for 2-Oxopyrrolidine-1-carbonyl chloride includes several hazard statements: H302, H314, H335. The precautionary statements include P260, P261, P264, P270, P271, P280, P301+P312, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P330, P363, P403+P233, P405, P501. The signal word for this compound is Danger.

Future Directions

While specific future directions for 2-Oxopyrrolidine-1-carbonyl chloride are not available in the retrieved data, the pyrrolidine ring in its structure is of great interest in drug discovery. This is due to the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring. This work can guide medicinal chemists to the best approach in the design of new pyrrolidine compounds with different biological profiles.

Mechanism of Action

Target of Action

It’s worth noting that pyrrolidine derivatives, which include 2-oxopyrrolidine-1-carbonyl chloride, are widely used by medicinal chemists to obtain compounds for the treatment of various human diseases .

Mode of Action

The pyrrolidine ring, a key structural component of this compound, is known to contribute to the stereochemistry of the molecule and increase the three-dimensional coverage due to the non-planarity of the ring . This phenomenon, known as “pseudorotation”, can lead to different biological profiles of drug candidates due to the different binding modes to enantioselective proteins .

Biochemical Pathways

Compounds with a pyrrolidine ring have been reported to influence various biological activities, which suggests that they may interact with multiple biochemical pathways .

Result of Action

The pyrrolidine ring, a key structural component of this compound, is known to contribute to the stereochemistry of the molecule and increase the three-dimensional coverage due to the non-planarity of the ring . This can lead to different biological profiles of drug candidates due to the different binding modes to enantioselective proteins .